Cas no 866612-92-2 (Bicyclo[1.1.1]pentane-2-carboxaldehyde)

Bicyclo[1.1.1]pentane-2-carboxaldehyde structure
866612-92-2 structure
Product Name:Bicyclo[1.1.1]pentane-2-carboxaldehyde
CAS No:866612-92-2
MF:C6H8O
MW:96.127121925354
CID:4260982
PubChem ID:86076173
Update Time:2025-04-24

Bicyclo[1.1.1]pentane-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[1.1.1]pentane-2-carboxaldehyde
    • 866612-92-2
    • AT28812
    • BICYCLO[1.1.1]PENTANE-2-CARBALDEHYDE
    • Inchi: 1S/C6H8O/c7-3-6-4-1-5(6)2-4/h3-6H,1-2H2
    • InChI Key: DHTBLLDMFKGNBU-UHFFFAOYSA-N
    • SMILES: C12CC(C1)C2C=O

Computed Properties

  • Exact Mass: 96.057514874Da
  • Monoisotopic Mass: 96.057514874Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 90.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 17.1Ų
Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited